(5E)-5-(2,6-dichlorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one

• IUPAC Name: (5Z)-5-[(2,6-dichlorophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C10H5Cl2NOS2/c11-6-2-1-3-7(12)5(6)4-8-9(14)13-10(15)16-8/h1-4H,(H,13,14,15)/b8-4-
• InChI Key: OTZKWVOYXVTTIH-YWEYNIOJSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C=C2C(=O)NC(=S)S2)Cl
• Isomeric SMILES: C1=CC(=C(C(=C1)Cl)/C=C\2/C(=O)NC(=S)S2)Cl
• Molecular Formula: C10H5Cl2NOS2
• Molecular Weight: 290.2 g/mol
• CAS No.: 65562-49-4

Description

(5E)-5-(2,6-Dichlorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one (CAS: 65562-49-4) is a thiazolidinone derivative characterized by a benzylidene moiety substituted with two chlorine atoms at the 2- and 6-positions of the aromatic ring. The compound features a thiazol-4(5H)-one core with a mercapto group at position 2 and an (E)-configured 2,6-dichlorobenzylidene substituent at position 3. This structure confers unique electronic and steric properties, making it a subject of interest in medicinal chemistry and materials science .

Thiazolidinones are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of chlorine atoms enhances lipophilicity and may influence binding interactions with biological targets . The compound is commercially available and utilized in research, as indicated by its inclusion in supplier catalogs from Santa Cruz Biotechnology and others .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5E)-5-(2,6-dichlorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one typically involves the condensation of 2,6-dichlorobenzaldehyde with 2-mercapto-1,3-thiazol-4(5H)-one. The reaction is usually carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, under reflux conditions. The reaction mixture is then cooled, and the product is isolated by filtration and purified by recrystallization.

Industrial Production Methods

In an industrial setting, the production of (5E)-5-(2,6-dichlorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

(5E)-5-(2,6-dichlorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the benzylidene group to a benzyl group.

Substitution: The chlorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperoxybenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Benzyl derivatives.

Substitution: Various substituted thiazole derivatives.

Scientific Research Applications

Chemistry

In chemistry, (5E)-5-(2,6-dichlorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery and materials science.

Biology and Medicine

In biological and medicinal research, this compound has shown potential as an antimicrobial and anticancer agent. Its ability to interact with biological targets, such as enzymes and receptors, makes it a valuable candidate for drug development.

Industry

In the industrial sector, (5E)-5-(2,6-dichlorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one is used in the production of specialty chemicals and materials. Its stability and reactivity make it suitable for various applications, including coatings and polymers.

Mechanism of Action

The mechanism of action of (5E)-5-(2,6-dichlorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, leading to the disruption of essential biological processes. Additionally, its ability to form reactive intermediates can result in the generation of reactive oxygen species, contributing to its antimicrobial and anticancer properties.

Comparison with Similar Compounds

Table 1: Key Structural and Molecular Properties of Selected Analogues

Compound Name (CAS)	Benzylidene Substituent	Molecular Formula	Molecular Weight	Key Suppliers/References
Target Compound (65562-49-4)	2,6-Dichloro	C₁₀H₅Cl₂NOS₂	292.19	Santa Cruz, Parchem
(5E)-5-(2-Chlorobenzylidene)-... (81154-00-9)	2-Chloro	C₁₀H₆ClNOS₂	255.75	Parchem
(5E)-5-(4-tert-Butylbenzylidene)-... (312607-49-1)	4-tert-Butyl	C₁₄H₁₅NOS₂	277.40	Santa Cruz
(5E)-5-(5-Chloro-2-hydroxybenzylidene)-... (1030857-85-2)	5-Chloro-2-hydroxy	C₁₀H₆ClNO₂S₂	287.75	Parchem
(5E)-5-(4-Fluorobenzylidene)-... (402-93-7)	4-Fluoro	C₁₀H₆FNOS₂	239.29	CymitQuimica

Key Observations:

• Electron-Withdrawing vs.
• Hydrogen Bonding Potential: Compounds with hydroxyl groups (e.g., 5-chloro-2-hydroxy in CAS 1030857-85-2) exhibit additional hydrogen-bonding capabilities, which may improve solubility or target binding compared to the non-polar 2,6-dichloro analog .

Commercial and Research Relevance

• The target compound (CAS 65562-49-4) is listed by multiple suppliers (Santa Cruz, Parchem), indicating its utility in high-throughput screening and drug discovery .
• Analogs with niche substituents (e.g., 5-bromo-2-isopropoxy in CAS 525570-90-5) are often discontinued or require custom synthesis, reflecting lower demand or synthetic complexity .

Biological Activity

(5E)-5-(2,6-Dichlorobenzylidene)-2-mercapto-1,3-thiazol-4(5H)-one, commonly referred to as DCMBT, is a thiazole derivative with significant potential in medicinal chemistry. This compound has garnered attention for its biological activities, particularly in anticancer research. The molecular formula of DCMBT is C$_{10}$H$_{5}$Cl$_{2}$NOS$_{2}$, and its molecular weight is 290.19 g/mol.

DCMBT exhibits a thiazole ring structure that is critical for its biological activity. The presence of the dichlorobenzylidene moiety enhances its lipophilicity and potential interaction with biological targets.

Biological Activity Overview

Research indicates that DCMBT possesses notable antitumor properties. Various studies have evaluated its efficacy against different cancer cell lines, demonstrating significant cytotoxic effects.

Anticancer Activity

• Cell Lines Tested : DCMBT has been tested against several human cancer cell lines, including:
  • MCF-7 (breast cancer)
  • HepG2 (liver cancer)
  • A549 (lung cancer)
  • HeLa (cervical cancer)
• Mechanism of Action : The compound induces apoptosis in cancer cells and disrupts cell cycle progression. Flow cytometry analyses have shown that DCMBT can effectively block the cell cycle at the sub-G1 phase, indicating its role in promoting apoptotic pathways.
• IC50 Values : In comparative studies, DCMBT demonstrated lower IC50 values than many existing chemotherapeutic agents, suggesting its potency:
  • For example, one study reported IC50 values for related compounds against HeLa cells ranging from 0.37 µM to 0.95 µM, significantly more effective than sorafenib (IC50 = 7.91 µM) .

Case Studies

• Study on HeLa Cells : A recent study evaluated the effects of DCMBT on HeLa cells, revealing that it significantly inhibited cell proliferation and induced apoptosis through caspase activation .
• In Silico Docking Studies : Computational studies have indicated that DCMBT binds effectively to the active sites of various target proteins involved in cancer progression, including VEGFR-2. This suggests a dual mechanism of action involving both direct cytotoxicity and inhibition of angiogenesis .

Data Table: Biological Activity Summary

Cell Line	IC50 Value (µM)	Mechanism of Action	Reference
HeLa	0.37	Induces apoptosis
MCF-7	0.73	Cell cycle arrest
A549	0.95	Apoptotic pathway activation
HepG2	Not specified	Potential anti-proliferative effect